2-(1H-pyrazol-1-yl)-1-(4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl)propan-1-one

• IUPAC Name: 2-pyrazol-1-yl-1-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C20H25N7O/c1-15(26-9-4-7-22-26)20(28)25-13-11-24(12-14-25)19-18-16-5-2-3-6-17(16)23-27(18)10-8-21-19/h4,7-10,15H,2-3,5-6,11-14H2,1H3
• InChI Key: JNDNBKIHXKDZNX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C2=NC=CN3C2=C4CCCCC4=N3)N5C=CC=N5
• Molecular Formula: C20H25N7O
• Molecular Weight: 379.5 g/mol
• CAS No.: 2034445-81-1

Description

2-(1H-pyrazol-1-yl)-1-(4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C20H25N7O and its molecular weight is 379.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related pyrazole and piperazine derivatives has been extensively studied, demonstrating the chemical versatility of these scaffolds for generating a wide range of biologically active compounds. For example, Hassan (2013) reported on the synthesis of new pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties, showcasing the antimicrobial activity of these compounds (Hassan, 2013). Similarly, Clark and Elbaum (2007) explored orthogonal protection strategies for synthesizing substituted piperazines, highlighting the synthetic utility of piperazine scaffolds in drug development (Clark & Elbaum, 2007).

Biological Applications

The structural components of the compound, specifically the pyrazole and piperazine moieties, are known to confer various biological activities. For instance, Díaz et al. (2020) identified a σ1 receptor antagonist with potent analgesic properties, highlighting the therapeutic potential of such compounds in pain management (Díaz et al., 2020). Additionally, Mekky et al. (2020) synthesized novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, demonstrating potent bacterial biofilm and MurB enzyme inhibitory activities, which could be beneficial in addressing antibiotic resistance (Mekky & Sanad, 2020).